77-93-0

Triethyl citrate

In Stock

• CAS RN:
• 77-93-0

• Formula:
• C12H20O7
  C12H20O7
  (CH2COOC2H5)2COHCOOC2H5

• InChI:
• InChI=1S/C12H20O7/c1-4-17-9(13)7-12(16,11(15)19-6-3)8-10(14)18-5-2/h16H,4-8H2,1-3H3

• InChIKey:
• DOOTYTYQINUNNV-UHFFFAOYSA-N

• Triethyl citrate is an ester of citric acid and is commonly used as a plasticizer in pharmaceutical coatings including tablets, capsules, beads and granules for masking taste. It is also used as a flavoring agent in food.
  Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to pharmacopeia primary standards.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Ph
  Triethyl citrate can be used as a plasticizer and sequestrant in the food industry.
  Triethyl citrate is an ester of citric acid, commonly used as a sequestrant in beverages. It is also rep...

Decane, 1,1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-eicosafluoro-10-iodo-2-(trifluoromethyl)-

• CAS RN:
• 677-93-0

• Formula:
• C11F23I

• InChI:
• InChI=1S/C11F23I/c12-1(9(27,28)29,10(30,31)32)2(13,14)3(15,16)4(17,18)5(19,20)6(21,22)7(23,24)8(25,26)11(33,34)35

• InChIKey:
• ZBAGFGHCDOIBDJ-UHFFFAOYSA-N

• Decane, 1,1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-eicosafluoro-10-iodo-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11F23I and its molecular weight is 695.98 g/mol. The purity is usually 95%.

Dimethoxanate

Usually In Stock

• CAS RN:
• 477-93-0

• Formula:
• C19H22N2O3S

• InChI:
• InChI=1S/C19H22N2O3S/c1-20(2)11-12-23-13-14-24-19(22)21-15-7-3-5-9-17(15)25-18-10-6-4-8-16(18)21/h3-10H,11-14H2,1-2H3

• InChIKey:
• OOVJCSPCMCAXEX-UHFFFAOYSA-N

• Dimethoxanate is a member of phenothiazines.

9H-Fluorene-2-methanamine

Usually In Stock

• CAS RN:
• 34577-93-0

• Formula:
• C14H13N

• InChI:
• InChI=1S/C14H13N/c15-9-10-5-6-14-12(7-10)8-11-3-1-2-4-13(11)14/h1-7H,8-9,15H2

• InChIKey:
• GYSPZWULTNUUEJ-UHFFFAOYSA-N

• 9H-Fluorene-2-methanamine is a useful research compound. Its molecular formula is C14H13N and its molecular weight is 195.26 g/mol. The purity is usually 95%.

Benzyl N-(2-amino-2-phenylethyl)carbamate

In Stock

• CAS RN:
• 84477-93-0

• Formula:
• C16H18N2O2

• InChI:
• InChI=1S/C16H18N2O2/c17-15(14-9-5-2-6-10-14)11-18-16(19)20-12-13-7-3-1-4-8-13/h1-10,15H,11-12,17H2,(H,18,19)

• InChIKey:
• PRGWXRXVMOOPKN-OAHLLOKOSA-N

• Benzyl N-(2-amino-2-phenylethyl)carbamate is a useful research compound. Its molecular formula is C16H18N2O2 and its molecular weight is 270.33. The purity is usually 95%.

Bis[2-(2-hydroxyethylamino)ethyl] ether

• CAS RN:
• 50977-93-0

• Formula:
• C8H20N2O3

• InChI:
• InChI=1S/C8H20N2O3/c11-5-1-9-3-7-13-8-4-10-2-6-12/h9-12H,1-8H2

• InChIKey:
• CFAVWQMXFYRZAY-UHFFFAOYSA-N

• Bis[2-(2-hydroxyethylamino)ethyl] ether is a useful research compound. Its molecular formula is C8H20N2O3 and its molecular weight is 192.259. The purity is usually 95%.

2-Pentanone, 4-hydroxy-3-methylene-, (R)- (9CI)

• CAS RN:
• 136377-93-0

• Formula:
• C6H10O2

• InChI:
• InChI=1S/C6H10O2/c1-4(5(2)7)6(3)8/h5,7H,1H2,2-3H3/t5-/m1/s1

• InChIKey:
• BDHSXBJEPAUNBX-RXMQYKEDSA-N

• 2-Pentanone, 4-hydroxy-3-methylene-, (R)- (9CI), also known as 2-Pentanone, 4-hydroxy-3-methylene-, (R)- (9CI), is a useful research compound. Its molecular formula is C6H10O2 and its molecular weight is 114.144. The purity is usually 95%.

1-((2-(Trimethylsilyl)ethoxy)methyl)pyridin-4(1H)-one

• CAS RN:
• 115177-93-0

• Formula:
• C11H19NO2Si

• InChI:
• InChI=1S/C11H19NO2Si/c1-15(2,3)9-8-14-10-12-6-4-11(13)5-7-12/h4-7H,8-10H2,1-3H3

• InChIKey:
• QBAHMHIAUAIROA-UHFFFAOYSA-N

• 1-((2-(Trimethylsilyl)ethoxy)methyl)pyridin-4(1H)-one is a useful research compound. Its molecular formula is C11H19NO2Si and its molecular weight is 225.36 g/mol. The purity is usually 95%.

N'-(4-methyl-1,3-benzothiazol-2-yl)furan-2-carbohydrazide

In Stock

• CAS RN:
• 851977-93-0

• Formula:
• C13H11N3O2S

• InChI:
• InChI=1S/C13H11N3O2S/c1-8-4-2-6-10-11(8)14-13(19-10)16-15-12(17)9-5-3-7-18-9/h2-7H,1H3,(H,14,16)(H,15,17)

• InChIKey:
• INTKPKHJKICSFO-UHFFFAOYSA-N

• N'-(4-methyl-1,3-benzothiazol-2-yl)furan-2-carbohydrazide is a useful research compound. Its molecular formula is C13H11N3O2S and its molecular weight is 273.31. The purity is usually 95%.

(Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869077-93-0

• Formula:
• C24H27NO5

• InChI:
• InChI=1S/C24H27NO5/c1-15-5-4-10-25(13-15)14-18-19(26)8-7-17-23(27)22(30-24(17)18)12-16-6-9-20(28-2)21(11-16)29-3/h6-9,11-12,15,26H,4-5,10,13-14H2,1-3H3/b22-12-

• InChIKey:
• HDXWJGFKVFUHGT-UUYOSTAYSA-N

• (Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H27NO5 and its molecular weight is 409.482. The purity is usually 95%.

Ethyl 8-(2,3-dichlorophenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898777-93-0

• Formula:
• C16H20Cl2O3

• InChI:
• InChI=1S/C16H20Cl2O3/c1-2-21-15(20)11-6-4-3-5-10-14(19)12-8-7-9-13(17)16(12)18/h7-9H,2-6,10-11H2,1H3

• InChIKey:
• GANNSLPPFDIBRT-UHFFFAOYSA-N

• Ethyl 8-(2,3-dichlorophenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C16H20Cl2O3 and its molecular weight is 331.2 g/mol. The purity is usually 95%.

Tert-butyl 4-(hydrazinecarbonyl)-2-phenylpyrrolidine-1-carboxylate

Usually In Stock

• CAS RN:
• 885277-93-0

• Formula:
• C16H23N3O3

• InChI:
• InChI=1S/C16H23N3O3/c1-16(2,3)22-15(21)19-10-12(14(20)18-17)9-13(19)11-7-5-4-6-8-11/h4-8,12-13H,9-10,17H2,1-3H3,(H,18,20)

• InChIKey:
• OGXXQNCHURBYLX-UHFFFAOYSA-N

• Tert-butyl 4-(hydrazinecarbonyl)-2-phenylpyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C16H23N3O3 and its molecular weight is 305.37 g/mol. The purity is usually 95%.

2-(Methoxymethoxy)phenylboronic acid

In Stock

• CAS RN:
• 115377-93-0

• Formula:
• C8H11BO4

• InChI:
• InChI=1S/C8H11BO4/c1-12-6-13-8-5-3-2-4-7(8)9(10)11/h2-5,10-11H,6H2,1H3

• InChIKey:
• SPJBOWONADYEPF-UHFFFAOYSA-N

• 2-(Methoxymethoxy)phenylboronic acid is a useful research compound. Its molecular formula is C8H11BO4 and its molecular weight is 181.98 g/mol. The purity is usually 95%.

1-(Tert-butoxycarbonyl)-4-methylpiperazine-2-carboxylic acid

In Stock

• CAS RN:
• 1263377-93-0

• Formula:
• C11H20N2O4

• InChI:
• InChI=1S/C11H20N2O4/c1-11(2,3)17-10(16)13-6-5-12(4)7-8(13)9(14)15/h8H,5-7H2,1-4H3,(H,14,15)

• InChIKey:
• DEVGLXXPCHEYGJ-UHFFFAOYSA-N

• 1-(Tert-butoxycarbonyl)-4-methylpiperazine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H20N2O4 and its molecular weight is 244.291. The purity is usually 95%.

(1R,5S)-3-(pyridin-3-yloxy)-8-(pyridin-3-ylsulfonyl)-8-azabicyclo[3.2.1]octane

In Stock

• CAS RN:
• 2109277-93-0

• Formula:
• C17H19N3O3S

• InChI:
• InChI=1S/C17H19N3O3S/c21-24(22,17-4-2-8-19-12-17)20-13-5-6-14(20)10-16(9-13)23-15-3-1-7-18-11-15/h1-4,7-8,11-14,16H,5-6,9-10H2

• InChIKey:
• ZXIBLRYPJOYYMK-UHFFFAOYSA-N

• (1R,5S)-3-(pyridin-3-yloxy)-8-(pyridin-3-ylsulfonyl)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C17H19N3O3S and its molecular weight is 345.42. The purity is usually 95%.

(2-Bromo-1-fluoroethylidene)cyclobutane

In Stock

• CAS RN:
• 2167877-93-0

• Formula:
• C6H8BrF

• InChI:
• InChI=1S/C6H8BrF/c7-4-6(8)5-2-1-3-5/h1-4H2

• InChIKey:
• XOYXMLJSRJAXCT-UHFFFAOYSA-N

• (2-Bromo-1-fluoroethylidene)cyclobutane is a useful research compound. Its molecular formula is C6H8BrF and its molecular weight is 179.032. The purity is usually 95%.

(1R,4R,5R)-1-Thiophen-2-ylbicyclo[2.1.1]hexane-5-carboxylic acid

In Stock

• CAS RN:
• 2227677-93-0

• Formula:
• C11H12O2S

• InChI:
• InChI=1S/C11H12O2S/c12-10(13)9-7-3-4-11(9,6-7)8-2-1-5-14-8/h1-2,5,7,9H,3-4,6H2,(H,12,13)/t7-,9+,11+/m1/s1

• InChIKey:
• MHUIZKOIHOEEPJ-HDBBIHSSSA-N

• (1R,4R,5R)-1-Thiophen-2-ylbicyclo[2.1.1]hexane-5-carboxylic acid is a useful research compound. Its molecular formula is C11H12O2S and its molecular weight is 208.28. The purity is usually 95%.

(3-Fluoro-4-methoxyphenyl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone

Usually In Stock

• CAS RN:
• 2379977-93-0

• Formula:
• C20H20FNO2

• InChI:
• InChI=1S/C20H20FNO2/c1-24-18-8-7-15(9-17(18)21)19(23)22-12-20(13-22)10-16(11-20)14-5-3-2-4-6-14/h2-9,16H,10-13H2,1H3

• InChIKey:
• FTCWRGQQXHUETG-UHFFFAOYSA-N

• (3-Fluoro-4-methoxyphenyl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone is a useful research compound. Its molecular formula is C20H20FNO2 and its molecular weight is 325.383. The purity is usually 95%.